Cas no 2382-79-8 (N-alpha-Acetyl-L-tryptophan amide)

N-alpha-Acetyl-L-tryptophan amide structure
2382-79-8 structure
Product Name:N-alpha-Acetyl-L-tryptophan amide
CAS No:2382-79-8
MF:C13H15N3O2
MW:245.277102708817
MDL:MFCD00005646
CID:266674
PubChem ID:94230
Update Time:2025-04-19

N-alpha-Acetyl-L-tryptophan amide Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-L-tryptophanamide
    • (S)-2-Acetamido-3-(1H-indol-3-yl)propanamide
    • 1H-Indole-3-propanamide,a-(acetylamino)-, (aS)-
    • Ac-L-Trp-NH2
    • Ac-Trp-NH?
    • AC-Trp-NH2
    • ACETYL-L-TRYPTOPHAN AMIDE
    • acetyl-Trp-amide
    • AC-TRYPTOPHAN-NH2
    • N-acetyl-L-tryptophane-amide
    • N-ACETYL-L-TRYTOPHANAMIDE
    • n-acetyltryptophanamide
    • acetyltryptophanamide
    • Ac-Trp-NH
    • N-acetyl-tryptophanamide
    • Acetyl-L-tryptophanamide
    • 2-(Acetylamino)-3-(1H-indol-3-yl)propanamide #
    • Spectrum4_000431
    • Spectrum2_001346
    • Spectrum5_001632
    • Spectrum3_001395
    • Nalpha-acetyltryptophanamide
    • KBioGR_000782
    • BSPBio_003010
    • SPECTRUM1500699
    • DivK1c_000359
    • SPBio_00153
    • KBio1_000359
    • CCG-39284
    • CHEBI:108588
    • NINDS_000359
    • Q27187511
    • HY-W101377
    • J-015231
    • NATA
    • (2S)-2-acetamido-3-(1H-indol-3-yl)propanamide
    • BRD-K10171338-001-02-1
    • 2382-79-8
    • 2-[(1-Hydroxyethylidene)amino]-3-(1H-indol-3-yl)propanimidic acid
    • KBio3_002230
    • EINECS 219-189-8
    • HMS1921E10
    • IDI1_000359
    • CS-0154019
    • SPBio_001531
    • DS-16118
    • SCHEMBL455277
    • DTXSID60946617
    • 1H-Indole-3-propanamide, .alpha.-(acetylamino)-, (S)-
    • AKOS015898432
    • D70379
    • N-alpha-Acetyl-L-tryptophane amide
    • MFCD00005646
    • HNGIZKAMDMBRKJ-LBPRGKRZSA-N
    • 1H-Indole-3-propanamide,a-(acetylamino)-,(as)-
    • CHEMBL390937
    • HMS501B21
    • N-alpha-Acetyl-L-tryptophan amide
    • MDL： MFCD00005646
    • Inchi： 1S/C13H15N3O2/c1-8(17)16-12(13(14)18)6-9-7-15-11-5-3-2-4-10(9)11/h2-5,7,12,15H,6H2,1H3,(H2,14,18)(H,16,17)/t12-/m0/s1
    • InChI Key： HNGIZKAMDMBRKJ-LBPRGKRZSA-N
    • SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)NC(C)=O)N

Computed Properties

  • Exact Mass: 245.11600
  • Monoisotopic Mass: 245.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.1477 (rough estimate)
  • Melting Point: 194-196 °C(lit.)
  • Boiling Point: 388.24°C (rough estimate)
  • Flash Point: 338.7 °C
  • Refractive Index: 1.5600 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 87.98000
  • LogP: 1.79160
  • Solubility: Soluble in methanol and ethanol

N-alpha-Acetyl-L-tryptophan amide Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25
  • Storage Condition：?20°C

N-alpha-Acetyl-L-tryptophan amide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-alpha-Acetyl-L-tryptophan amide Pricemore >>

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